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Compound of Interest

Compound Name: 6-(1-Pyrrolidinyl)nicotinaldehyde

Cat. No.: B1306163

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 6-(1-
Pyrrolidinyl)nicotinaldehyde (CAS No. 261715-39-3). The information is compiled from
available safety data sheets (SDS) and chemical databases to ensure safe laboratory
practices. This document is intended for use by trained professionals in a research and
development setting.

Hazard Identification and Classification

6-(1-Pyrrolidinyl)nicotinaldehyde is classified as hazardous under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards associated
with this compound are acute toxicity, skin and eye irritation, and respiratory irritation.[1]

GHS Classification

The following table summarizes the GHS hazard classifications for 6-(1-
Pyrrolidinyl)nicotinaldehyde.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Data sourced from multiple safety data sheets.[1]

Hazard Pictograms and Signal Word

e Pictogram: GHSO07 (Exclamation Mark)[2][3]

 Signal Word: Warning[1][3]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 6-(1-
Pyrrolidinyl)nicotinaldehyde is provided in the table below.
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Property Value Reference
CAS Number 261715-39-3 [2][4]
Molecular Formula C10H12N20 [2][5][6]
Molecular Weight 176.22 g/mol [2][5]
Appearance Solid [2][3]
Melting Point 89 °C [5]

Flash Point Not applicable [2][3]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the
appropriate level of PPE. The following are general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a particulate filter.

Engineering Controls

Work with 6-(1-Pyrrolidinyl)nicotinaldehyde should be conducted in a well-ventilated area,
preferably in a chemical fume hood. Eyewash stations and safety showers must be readily
accessible in the immediate work area.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.chemwhat.com/6-1-pyrrolidinylnicotinaldehyde-cas-261715-39-3/
https://pubmed.ncbi.nlm.nih.gov/2149084/
https://www.chemwhat.com/6-1-pyrrolidinylnicotinaldehyde-cas-261715-39-3/
https://pubmed.ncbi.nlm.nih.gov/32492262/
https://pubchem.ncbi.nlm.nih.gov/compound/nicotinaldehyde
https://www.chemwhat.com/6-1-pyrrolidinylnicotinaldehyde-cas-261715-39-3/
https://pubmed.ncbi.nlm.nih.gov/32492262/
https://www.chemwhat.com/6-1-pyrrolidinylnicotinaldehyde-cas-261715-39-3/
https://apps.dtic.mil/sti/tr/pdf/AD0618062.pdf
https://pubmed.ncbi.nlm.nih.gov/32492262/
https://www.chemwhat.com/6-1-pyrrolidinylnicotinaldehyde-cas-261715-39-3/
https://apps.dtic.mil/sti/tr/pdf/AD0618062.pdf
https://www.benchchem.com/product/b1306163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Do not breathe dust or fumes.

Avoid ingestion and inhalation.

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1]

Keep containers tightly closed when not in use.

Storage Conditions

Store in a cool, dry, and well-ventilated place away from incompatible materials.[1] Keep
containers tightly sealed to prevent moisture and air exposure.

Emergency Procedures
First-Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[1]

« If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention.[1]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

 If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical advice/attention.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Ensure adequate ventilation and wear appropriate PPE.
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e Avoid dust formation.
o Sweep or shovel the spilled material into a suitable, labeled container for disposal.[1]

o Clean the spill area thoroughly.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

o Specific Hazards: Hazardous combustion products may include carbon monoxide, carbon
dioxide, and nitrogen oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols (General Methodologies)

Specific experimental data on the toxicology of 6-(1-Pyrrolidinyl)nicotinaldehyde are not
readily available in the public domain. The following sections describe generalized
experimental protocols for assessing the types of hazards associated with this compound.

General Protocol for Acute Dermal Toxicity Study

This protocol is a generalized representation based on standard OECD guidelines for testing

chemicals.
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Preparation

Select healthy young adult animals (e.g., rats or rabbits)

Acclimatize animals to laboratory conditions

Prepare test substance in a suitable vehicle

~

4 Application

Shave ~10% of the body surface area

Apply a single dose of the substance to the shaved skin

Cover the application site with a porous gauze dressing

Observation

G4—hour exposure perioa

Gemove the dressing and wash the treated ski

n

)

Gbserve animals for up to 14 daya

Gecord signs of toxicity, skin reactions, and mortalit)]

-

J

-

Data Analysis
Y

Perform gross necropsy on all animals

~

Calculate the LD50 value (if applicable)

Click to download full resolution via product page

General workflow for an acute dermal toxicity study.
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Logical Flow for Safe Handling in the Laboratory

The following diagram outlines the logical steps for safely handling 6-(1-
Pyrrolidinyl)nicotinaldehyde in a research setting.
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Pre-Experiment Planning

Read and understand the Safety Data Sheet (SDS)

Conduct a risk assessment for the planned procedure

Select appropriate Personal Protective Equipment (PPE)

ChernicalvHandling

Don all required PPE

Work in a certified chemical fume hood

Weigh the solid compound carefully to avoid dust

Dissolve in a suitable solvent if required

Post—Exgerirnent

[Decontaminate work surfaces]
[Dispose of chemical waste in a labeled container]
[Remove PPE in the correct order]

[Wash hands thoroughly]

Click to download full resolution via product page

Logical workflow for safe laboratory handling.
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Conclusion

6-(1-Pyrrolidinyl)nicotinaldehyde is a hazardous chemical that requires careful handling to
mitigate risks of acute toxicity and irritation. Adherence to the safety precautions outlined in this
guide, including the consistent use of appropriate personal protective equipment and
engineering controls, is essential for the protection of laboratory personnel. All work with this
compound should be conducted by trained individuals in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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